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Compound of Interest

Compound Name: 2-(1-Cyclohexenyl)cyclohexanone

Cat. No.: B073363 Get Quote

Essential Safety and Handling Guide for 2-(1-
Cyclohexenyl)cyclohexanone
This guide provides immediate and essential safety, operational, and disposal protocols for

handling 2-(1-Cyclohexenyl)cyclohexanone in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(1-Cyclohexenyl)cyclohexanone
is provided below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b073363?utm_src=pdf-interest
https://www.benchchem.com/product/b073363?utm_src=pdf-body
https://www.benchchem.com/product/b073363?utm_src=pdf-body
https://www.benchchem.com/product/b073363?utm_src=pdf-body
https://www.benchchem.com/product/b073363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1502-22-3

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol [1]

Boiling Point 265 °C (509 °F)[2][3]

Density 0.998 g/cm³[2][3]

Flash Point > 110 °C (> 230 °F)[3]

Solubility Soluble in water, insoluble in alcohol.[4][5]

Appearance Colorless liquid[4]

Personal Protective Equipment (PPE)
When handling 2-(1-Cyclohexenyl)cyclohexanone, the use of appropriate personal protective

equipment is mandatory to ensure personal safety.
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PPE Type Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[6]

Protects eyes from splashes

and vapors.

Hand Protection
Chemical-impermeable gloves

inspected prior to use.[6]
Prevents skin contact.

Body Protection

Laboratory coat, fire/flame

resistant and impervious

clothing.[6][7]

Protects skin and clothing from

splashes and spills.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation is

experienced.[6] In case of

insufficient ventilation, wear

suitable respiratory equipment.

[7]

Protects against inhalation of

vapors, especially in poorly

ventilated areas.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Safe Handling Protocol
Ventilation: Always handle 2-(1-Cyclohexenyl)cyclohexanone in a well-ventilated area.[6]

The use of a chemical fume hood is recommended.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[8][9] Use

non-sparking tools and explosion-proof equipment.[6]

Personal Hygiene: Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in

the handling area.[8][10]
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Spill Management: In case of a spill, remove all sources of ignition and evacuate personnel

to a safe area.[6] Absorb the spill with inert material (e.g., sand, silica gel) and collect it in a

suitable, closed container for disposal.[9][11]

First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6][12]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[6][12]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[6][12]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6][12]

Storage and Disposal Plan
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.[9][13]

Disposal:
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Waste Chemical: Disposal should be handled by a licensed chemical destruction plant or

through controlled incineration with flue gas scrubbing.[6] Do not discharge into sewer

systems.[6]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can be

offered for recycling or reconditioning.[6] Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill. Combustible packaging materials can be

incinerated.[6]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
(1-Cyclohexenyl)cyclohexanone in a laboratory setting.
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Safe Handling and Disposal Workflow for 2-(1-Cyclohexenyl)cyclohexanone
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Caption: Workflow for safe handling and disposal of 2-(1-Cyclohexenyl)cyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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